N-{[3-(2-chlorophenyl)-5-isoxazolyl]methyl}-3-(4-methyl-1,3-thiazol-5-yl)propanamide

• IUPAC Name: N-[[3-(2-chlorophenyl)-1,2-oxazol-5-yl]methyl]-3-(4-methyl-1,3-thiazol-5-yl)propanamide
• InChI: InChI=1S/C17H16ClN3O2S/c1-11-16(24-10-20-11)6-7-17(22)19-9-12-8-15(21-23-12)13-4-2-3-5-14(13)18/h2-5,8,10H,6-7,9H2,1H3,(H,19,22)
• InChI Key: NPPRWFZVDJGQKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)CCC(=O)NCC2=CC(=NO2)C3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN3O2S
• Molecular Weight: 361.8 g/mol

Description

"N-{[3-(2-chlorophenyl)-5-isoxazolyl]methyl}-3-(4-methyl-1,3-thiazol-5-yl)propanamide" is a chemical compound with potential biodynamic properties. It is part of a broader class of compounds involving isoxazoles and thiazoles.

Synthesis Analysis

The synthesis of related isoxazolyl thiazolyl thiazolidinones involves starting from isoxazolyl chloroacetamide. Compound 1 upon heating with thiourea in ethanol furnishes N4-{3-methyl-5-[(E)-2-phenyl-1-ethenyl]-4-isoxazolyl]-1,3-thiazole-2,4-diamine 2. Further condensation with aromatic aldehydes and cyclocondensation with mercaptoacetic acid leads to the formation of compounds like 3-[4-({methyl-5-(E)-2-phenyl-1-ethenyl]-4-isoxazolyl} amino)-1,3-thiazol-2-yl]-2-aryl-1,3-thiazolyl –4-ones in excellent yields (Rajanarendar, Ramesh, Srinivas, & Shaik, 2009).

Molecular Structure Analysis

The molecular structure of related compounds often involves a central isoxazole and thiazole framework. Single-crystal X-ray diffraction methods are used to determine the crystallographic data, revealing various molecular dimensions and orientations (Liu et al., 2008).

Scientific Research Applications

Dual Inhibition of Cyclooxygenase and 5-Lipoxygenase

One area of application for similar compounds is in the development of anti-inflammatory agents, such as Tepoxalin. Tepoxalin exhibits dual inhibition of cyclooxygenase and 5-lipoxygenase, indicating potential use in treating inflammatory conditions without the gastrointestinal side effects common to many anti-inflammatory drugs (Knight et al., 1996).

Herbicidal Activity

Another application area is in herbicide development, where compounds such as N-(5,7-dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide demonstrate effective herbicidal activity. This highlights the potential for developing agricultural chemicals that target specific weeds without affecting the crops (Liu et al., 2008).

Antimicrobial and Antifungal Properties

Compounds with structures similar to the one of interest have also shown promise in antimicrobial and antifungal applications. Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments, for instance, have been studied for their antibacterial and antifungal activities, suggesting potential in developing new antimicrobial agents (Baranovskyi et al., 2018).

Anticonvulsant Studies

Research into the anticonvulsant properties of related compounds, such as N-Benzyl-3-[(Chlorophenyl) Amino] propanamides, has shown promising results in models of generalized seizures, indicating potential applications in epilepsy treatment (Idris et al., 2011).

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many compounds containing isoxazole and thiazole rings have been found to have diverse biological activities, including antiviral, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and evaluation of its biological activity. This could lead to the development of new pharmaceuticals or other useful compounds.